BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of Ceritinib Dihydrochloride: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ceritinib dihydrochloride

Cat. No.: B8058383

The proper disposal of Ceritinib dihydrochloride, an antineoplastic agent, is a critical
component of laboratory safety and environmental protection. As a cytotoxic compound, it
necessitates handling and disposal as hazardous pharmaceutical waste.[1] Adherence to
stringent regulatory guidelines is essential to minimize exposure risks for personnel and
prevent environmental contamination. This guide provides a comprehensive, step-by-step
operational plan for the safe disposal of Ceritinib dihydrochloride and associated
contaminated materials in a research or drug development setting.

Hazard Identification and Risk Assessment

Ceritinib is classified as a hazardous substance. Safety Data Sheets (SDS) indicate that it may
damage fertility or the unborn child (H360), is harmful if swallowed (H302), and is very toxic to
aguatic life with long-lasting effects (H410).[2][3] Therefore, all waste generated from handling
Ceritinib must be treated as cytotoxic and hazardous waste.

Personnel Protective Equipment (PPE)

All personnel handling Ceritinib dihydrochloride waste must wear appropriate PPE to prevent
exposure. This includes, but is not limited to:

e Two pairs of chemotherapy-rated gloves.[4]

o Adisposable, long-sleeved, impermeable gown.[5]
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o Eye protection (safety goggles or face shield).

o Respiratory protection (e.g., an N95 respirator) if there is a risk of aerosol or dust formation.

[2]

Waste Segregation and Containment

Proper segregation at the point of generation is crucial. Any item that comes into contact with
Ceritinib must be disposed of as cytotoxic waste.[6] Use designated, clearly labeled, and color-
coded containers for different types of waste.

Waste Type Description Recommended Container
Puncture-proof, leak-proof
Needles, syringes, scalpels, sharps container, clearly
Sharps Waste and glass vials contaminated labeled with the cytotoxic
with Ceritinib. symbol. Often red or yellow
with a purple lid.[1][6]
Contaminated PPE (gloves, Leak-proof, rigid container or a
] gowns), bench paper, empty thick, designated plastic bag,
Solid Waste ) )
drug packaging, and lab clearly labeled as "Cytotoxic
consumables. Waste".[5][6]
Leak-proof, sealable container
) ) compatible with the liquid.
o Unused solutions or media
Liquid Waste o o Must be clearly labeled as
containing Ceritinib. o
"Hazardous Liquid Waste" and
"Cytotoxic".
The original container,
) o securely sealed and placed
Expired or unused Ceritinib o
Bulk Powder within a secondary, labeled

dihydrochloride powder.

container for disposal via a

licensed waste handler.[3]

Step-by-Step Disposal Procedure
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o Preparation: Ensure the designated cytotoxic waste containers are available at the
workspace before beginning any procedure involving Ceritinib.

e Immediate Disposal: As waste is generated, immediately place it into the correct, labeled
container to prevent cross-contamination.

o Sharps: Dispose of all contaminated sharps directly into the cytotoxic sharps container
without recapping or detaching needles.[6]

e Non-Sharps Solids: Place all contaminated solid waste, including the outer pair of gloves
upon completion of the task, into the designated cytotoxic solid waste container.[5]

o Sealing Containers: Once waste containers are full (typically three-quarters capacity),
securely seal them. Do not overfill containers. For bags, securely fasten them with a tie.[5]

o Decontamination: Wipe the exterior of the sealed waste containers with an appropriate
deactivating agent to remove any surface contamination.

o Storage: Transport the sealed and decontaminated containers to a designated, secure
hazardous waste storage area. This area should be separate from general waste and have
restricted access.

» Final Disposal: Arrange for the collection and disposal of the waste by a licensed hazardous
waste management contractor. The required method of disposal for cytotoxic waste is
typically high-temperature incineration.[6][7][8] Never dispose of Ceritinib or related waste in
the regular trash or down the drain.[7]

Spill Management

In the event of a spill, immediately alert personnel in the area and follow the established spill
protocol for cytotoxic agents:

e Secure the area to prevent further contamination.
o Don appropriate PPE, including respiratory protection.

o Use a designated cytotoxic spill kit to contain and absorb the spill.
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o Clean the area from the outer edge of the spill inward.

e Place all cleanup materials (absorbent pads, contaminated PPE, etc.) into a cytotoxic waste
container.[5]

» Document the spill according to institutional procedures.[5]
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Step 1: Point of Generation
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Caption: Workflow for the proper disposal of Ceritinib dihydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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